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Compound of Interest

Compound Name:
4-(4-Aminophenyl)-N,N-

dimethylbenzamide

CAS No.: 166386-41-0

Cat. No.: B581844

Get Quote

Context: Epigenetic Modulation & DNA Methyltransferase (DNMT) Inhibition[1]

Executive Summary
This guide compares SGI-1027, a potent, quinoline-based DNA methyltransferase (DNMT)

inhibitor, with 4-(4-Aminophenyl)-N,N-dimethylbenzamide, a biphenyl-based structural

scaffold.[1]

SGI-1027 is a validated chemical probe that functions as a DNA-competitive, SAM-non-

competitive inhibitor of DNMT1, DNMT3A, and DNMT3B.[1] It is widely used to induce the

re-expression of tumor suppressor genes in oncology research.[1]

4-(4-Aminophenyl)-N,N-dimethylbenzamide (CAS 166386-41-0) represents a simplified

"core" structure.[1] Lacking the critical quinoline and pyrimidine heterocycles required for

DNA intercalation and active site binding, it serves primarily as a negative control or a

fragment scaffold in Structure-Activity Relationship (SAR) studies.[1]
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Key Takeaway: SGI-1027 is the functional effector for epigenetic reprogramming.[1] The

dimethylbenzamide analog demonstrates the necessity of the "tail" moieties

(quinoline/pyrimidine) for biological activity, as the core scaffold alone is insufficient for DNMT

inhibition.[1]

Chemical & Structural Analysis[1][2][3][4]
The dramatic difference in biological activity stems directly from the structural complexity of

SGI-1027 compared to the dimethylbenzamide scaffold.[1]

Feature SGI-1027 (Active Inhibitor)
4-(4-Aminophenyl)-N,N-

dimethylbenzamide

(Scaffold/Control)

Core Structure
Benzanilide linker (Amide bond

between two phenyl rings)

Biphenyl core (Direct C-C bond

between phenyl rings)

Key Pharmacophore 1

Quinoline Ring: Intercalates

into DNA, displacing the target

cytosine.[1]

None: Lacks the planar

aromatic system for DNA

intercalation.[1]

Key Pharmacophore 2

Aminopyrimidine: Mimics

cytosine/SAM interactions in

the catalytic pocket.[1]

Dimethylamide: A small, steric

capping group with no specific

binding affinity.[1]

Molecular Weight ~461.5 g/mol ~240.3 g/mol

Role in Research Functional DNMT Inhibitor
Structural Probe / Negative

Control / Intermediate

Structural Visualization (DOT Diagram)
The following diagram illustrates the structural divergence and the functional "missing pieces"

in the scaffold compound.
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Caption: Structural decomposition showing SGI-1027's functional moieties vs. the simplified

scaffold.

Biological Activity Profile
SGI-1027: The Benchmark
SGI-1027 acts by distinct mechanisms depending on the DNMT isoform.[1] It is unique among

DNMT inhibitors because it does not require incorporation into DNA (unlike

Decitabine/Azacitidine), making it a non-nucleoside inhibitor.[1]

Target Specificity:

DNMT1: IC50 ≈ 6.0 - 12.5 μM (Induces selective degradation of DNMT1 protein).[1]

DNMT3A: IC50 ≈ 8.0 μM.[1][2][3]

DNMT3B: IC50 ≈ 7.5 μM.[1][4][2][3]

Mechanism:
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DNA Competition: The quinoline moiety intercalates into the DNA helix, preventing the

enzyme from accessing the cytosine residue.[1]

Enzyme Degradation: Treatment leads to the proteasomal degradation of DNMT1 in

cancer cells.[1]

Gene Reactivation: Re-expression of silenced tumor suppressors (e.g., p16, TIMP3,

MLH1).[1]

4-(4-Aminophenyl)-N,N-dimethylbenzamide: The
Comparator
This compound lacks the extended aromatic systems required for the "bis-substrate" inhibition

mode of SGI-1027.[1]

Predicted Activity:>100 μM (Inactive) in DNMT assays.[1]

Utility:

Negative Control: Use this to prove that cellular effects observed with SGI-1027 are due to

specific DNMT inhibition and not just general toxicity from a benzamide/biphenyl core.[1]

Synthesis Intermediate: Often serves as a precursor where the dimethyl group is replaced

or the amine is further functionalized.[1]

Mechanistic Pathway (DOT Diagram)
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Caption: Mechanism of action contrast: SGI-1027 drives epigenetic remodeling, while the

scaffold is inert.

Experimental Protocols
To validate the difference between these compounds, the following protocols are

recommended. These are self-validating systems where SGI-1027 serves as the positive
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control and the dimethylbenzamide as the negative control.[1]

Experiment A: Cell-Free DNMT Inhibition Assay
Objective: Quantify IC50 values against recombinant DNMT1.[1]

Reagents:

Recombinant Human DNMT1.[1][4]

Substrate: Poly(dI-dC) or hemimethylated DNA duplex.[1][4]

Methyl Donor: [methyl-3H]-S-adenosylmethionine (SAM) or fluorescent SAM analog.[1]

Compound Preparation:

Dissolve SGI-1027 and 4-(4-Aminophenyl)-N,N-dimethylbenzamide in DMSO to 10 mM

stock.[1]

Prepare serial dilutions (0.1 μM to 100 μM).

Reaction:

Incubate DNMT1 (100 ng) with compounds for 10 min at 37°C.

Add DNA substrate and SAM to initiate reaction.[1]

Incubate for 60 min at 37°C.

Detection:

Filter binding assay (DE-81 filters) to capture labeled DNA.[1][4]

Wash filters to remove unbound SAM.[1]

Measure via liquid scintillation counting.[1][4]

Validation Criteria:
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SGI-1027 should show dose-dependent inhibition (IC50 ~6-12 μM).[1]

Dimethylbenzamide should show <10% inhibition at 100 μM.[1]

Experiment B: Cellular Viability & Gene Re-expression
Objective: Assess functional epigenetic impact in cancer cells (e.g., HCT116 or KG-1).[1]

Cell Culture: Seed HCT116 cells (2,000 cells/well) in 96-well plates.

Treatment:

Treat with SGI-1027 (1, 5, 10 μM).[1]

Treat with Dimethylbenzamide (1, 5, 10 μM).[1]

Refresh media/drug every 24 hours for 72 hours (SGI-1027 degrades DNMT1, requiring

sustained exposure).[1]

Readout 1 (Viability): MTT or CellTiter-Glo assay at 72h.

Expectation: SGI-1027 induces cytotoxicity; Scaffold shows minimal toxicity.[1]

Readout 2 (Western Blot): Lyse cells and probe for DNMT1.

Expectation: SGI-1027 causes disappearance of DNMT1 band; Scaffold leaves DNMT1

intact.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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